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Cat. No.: B15615455 Get Quote

Immediate Safety Advisory: The identifier "CHS-111" does not correspond to a recognized

chemical in standard chemical databases. As such, there are no established, specific disposal

procedures for a substance with this name. The proper and safe disposal of any chemical is

entirely dependent on its specific properties and associated hazards. Attempting to dispose of a

chemical without accurate identification can lead to dangerous reactions, environmental

contamination, and significant regulatory violations.

This guide provides a comprehensive procedural framework for researchers, scientists, and

drug development professionals to safely manage and dispose of an unidentified, novel, or

internally coded chemical like "CHS-111".

Step 1: Chemical Identification and Hazard
Characterization
Before any disposal procedures can be initiated, the identity and hazardous properties of the

substance must be determined.

Actionable Steps:

Internal Documentation Review: Thoroughly check laboratory notebooks, inventory records,

and internal databases for any reference to "CHS-111". This internal code may be linked to a

specific chemical name, formula, or synthesis record.
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Container Examination: Carefully inspect the original container for any additional labels,

manufacturer information, chemical structures, or other identifying marks.

Consultation: Inquire with the principal investigator, lab manager, or the researcher who

originally synthesized or procured the substance.

Analytical Characterization: If the chemical's identity cannot be determined through

documentation, it must be treated as an "unknown". Contact your institution's Environmental

Health & Safety (EHS) department immediately. They will provide the protocol for the

analysis and identification of the unknown waste, which may involve analytical testing.

Federal, state, and local regulations prohibit the transportation, storage, or disposal of

wastes of unknown identity[1]. The cost of this analysis is typically borne by the generating

department[2].

Step 2: Hazardous Waste Classification
Once identified, the chemical must be classified according to the Resource Conservation and

Recovery Act (RCRA) characteristics of hazardous waste: ignitability, corrosivity, reactivity, and

toxicity.[3][4][5] This information is crucial for determining the appropriate disposal pathway and

is often found in Section 14 of the Safety Data Sheet (SDS).
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Hazardous

Characteristic
Definition Examples EPA Waste Code

Ignitability

Liquids with a flash

point less than 60°C

(140°F); non-liquids

that can cause fire

through friction,

moisture absorption,

or spontaneous

chemical changes.[4]

[6]

Alcohols, Acetone,

Xylene, Toluene[7]
D001

Corrosivity

Aqueous solutions

with a pH ≤ 2 or ≥

12.5; liquids that can

corrode steel at a rate

greater than 6.35 mm

per year.[4]

Strong acids (e.g.,

Hydrochloric Acid),

Strong bases (e.g.,

Sodium Hydroxide)

D002

Reactivity

Substances that are

unstable, react

violently with water,

can detonate or create

toxic gases when

mixed with water.[4][8]

Peroxide-forming

chemicals, Cyanide or

Sulfide bearing

wastes[6]

D003

Toxicity

Harmful or fatal when

ingested or absorbed.

Determined by the

Toxicity Characteristic

Leaching Procedure

(TCLP).[5][8]

Wastes containing

heavy metals (e.g.,

Mercury, Lead,

Cadmium), Pesticides,

Benzene.[6]

D004 - D043

Step 3: Proper Waste Segregation, Containment,
and Labeling
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Proper segregation, containment, and labeling are critical to prevent dangerous reactions and

ensure safe disposal.

Experimental Protocol for Waste Handling:

Segregation: Never mix different chemical wastes unless explicitly instructed by a validated

procedure.[9] Keep incompatible chemicals, such as acids and bases or halogenated and

non-halogenated solvents, in separate containers.[10][11]

Container Selection: Choose a waste container that is chemically compatible with the

substance. The container must be in good condition, with no rust or leaks, and have a

secure, leak-proof lid.[9][10]

Labeling: As soon as the first drop of waste is added, the container must be labeled.[12] The

label must include:

The words "Hazardous Waste".[12][13][14][15]

The full chemical name(s) of the contents (no abbreviations or formulas).[1][10]

The associated hazards (e.g., "Flammable," "Corrosive," "Toxic").[15]

The accumulation start date.[12][14][15]

The generator's name and address.[13]

Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory. This area should be under the control of laboratory personnel and

should have secondary containment.[11] Containers must be kept closed at all times except

when adding waste.[10]

Step 4: Disposal Procedures
Once the waste is properly characterized, segregated, and labeled, it can be prepared for

disposal.

Arrange for Pickup: Complete a chemical waste pickup request form through your

institution's EHS department.
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Engage a Licensed Disposal Service: Your EHS department will work with an approved,

external hazardous waste contractor for the transportation and ultimate disposal of the

chemical waste.[2] These services ensure that the waste is handled and disposed of in

compliance with all federal, state, and local regulations.

Documentation: Ensure that a manifest tracking number is obtained, which will follow the

waste from your facility to its final disposal site.[13]

Below is a logical workflow for the proper disposal of an unidentified laboratory chemical.
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Start: Unidentified Chemical 'CHS-111' Found

Step 1: Attempt Identification

Review Internal Documentation (Notebooks, Inventory) Consult with Lab Personnel (PI, Researchers)

Identity Found?

Obtain Safety Data Sheet (SDS)

Yes

Treat as 'Unknown Waste'

No

Step 2: Characterize Hazards (Ignitable, Corrosive, Reactive, Toxic)

Contact Environmental Health & Safety (EHS)

Step 3: Segregate, Contain & Label Waste

Select Compatible Container
Label with 'Hazardous Waste', Contents, Hazards, Date Store in Satellite Accumulation Area

Step 4: Arrange for Disposal

Submit Waste Pickup Request to EHS

EHS Coordinates with Licensed Disposal Vendor

End: Waste Disposed & Documented

Click to download full resolution via product page

Caption: Workflow for the disposal of an unidentified lab chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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